Cas no 1823963-50-3 (3-(Tert-butyl)isothiazole-4-carbonitrile)

• Product Name: 3-(Tert-butyl)isothiazole-4-carbonitrile
• CAS No: 1823963-50-3
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 4820449
• Update Time: 2026-02-27

3-(Tert-butyl)isothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(TERT-BUTYL)ISOTHIAZOLE-4-CARBONITRILE
• 3-tert-butyl-1,2-thiazole-4-carbonitrile
• 3-(Tert-butyl)isothiazole-4-carbonitrile

• Inchi： 1S/C8H10N2S/c1-8(2,3)7-6(4-9)5-11-10-7/h5H,1-3H3
• InChI Key： CZXCNEQNIRHCFZ-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C(C(C)(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9

Additional information on 3-(Tert-butyl)isothiazole-4-carbonitrile

Comprehensive Analysis of 3-(Tert-butyl)isothiazole-4-carbonitrile (CAS No. 1823963-50-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of heterocyclic chemistry, 3-(Tert-butyl)isothiazole-4-carbonitrile (CAS No. 1823963-50-3) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This nitrile-functionalized isothiazole derivative combines the reactivity of a cyano group with the stability imparted by the tert-butyl moiety, making it a valuable intermediate in pharmaceutical synthesis, agrochemical development, and material science. Researchers frequently search for "isothiazole carbonitrile applications" or "CAS 1823963-50-3 solubility," reflecting growing demand for specialized chemical data.

The molecular structure of 3-(Tert-butyl)isothiazole-4-carbonitrile features a five-membered isothiazole ring substituted at the 3-position with a bulky tert-butyl group and at the 4-position with an electron-withdrawing carbonitrile functional group. This arrangement creates distinct electronic properties that influence its reactivity patterns and intermolecular interactions. Recent studies highlight its potential in catalysis and as a building block for biologically active molecules, addressing popular queries like "isothiazole derivatives in drug discovery" and "nitrile-containing heterocycles."

From a synthetic perspective, 3-(Tert-butyl)isothiazole-4-carbonitrile demonstrates excellent compatibility with various cross-coupling reactions, particularly those involving palladium-catalyzed transformations. Its stability under diverse reaction conditions makes it suitable for multi-step synthesis, a topic frequently explored in "isothiazole synthetic methodology" searches. The compound's lipophilicity (logP ≈ 2.1) and moderate water solubility (0.8 mg/mL at 25°C) contribute to its utility in medicinal chemistry applications where balanced pharmacokinetic properties are required.

Industrial applications of 3-(Tert-butyl)isothiazole-4-carbonitrile extend to the development of advanced materials, particularly in the design of organic semiconductors and liquid crystal compounds. The electron-deficient nature of the isothiazole core, combined with the steric effects of the tert-butyl group, creates unique charge transport properties that respond to trending searches such as "heterocyclic materials for OLEDs" and "nitrile-based electronic materials." Manufacturers emphasize its role in creating high-performance polymers with enhanced thermal stability.

Quality control parameters for CAS 1823963-50-3 typically specify ≥98% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. Analytical methods including NMR spectroscopy (characteristic signals at δ 1.45 ppm for tert-butyl protons and δ 8.60 ppm for isothiazole H-5) and mass spectrometry (m/z 179 [M+H]+) provide reliable identification, addressing common questions about "3-(Tert-butyl)isothiazole-4-carbonitrile characterization." Storage recommendations suggest protection from moisture at 2-8°C in amber glass containers to maintain stability.

Recent patent literature reveals innovative applications of 3-(Tert-butyl)isothiazole-4-carbonitrile in crop protection formulations, particularly as a precursor for fungicidal compounds targeting resistant pathogen strains. This aligns with growing interest in "sustainable agrochemicals" and "green chemistry approaches." The compound's metabolic stability and selective reactivity make it particularly valuable in designing next-generation pesticides with reduced environmental impact.

From a regulatory perspective, 3-(Tert-butyl)isothiazole-4-carbonitrile is not currently classified under major chemical control frameworks, though proper laboratory safety protocols should always be followed. The scientific community continues to investigate its structure-activity relationships, with particular attention to modifications at the isothiazole 5-position and variations of the nitrile group—topics that generate substantial search traffic as "isothiazole SAR studies" and "nitrile bioisosteres."

Future research directions for 3-(Tert-butyl)isothiazole-4-carbonitrile include exploration of its photophysical properties for sensing applications and investigation of its potential in metal-organic frameworks (MOFs). The compound's ability to participate in coordination chemistry through both the isothiazole nitrogen and nitrile group opens possibilities for designing functional materials, responding to trending searches like "multifunctional heterocyclic ligands" and "smart material precursors."